Cas no 439096-16-9 (4-[1-(Benzenesulfonyl)ethyl]-5-ethyl-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 4-[1-(Benzenesulfonyl)ethyl]-5-ethyl-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-imidazol-2-one
• CAS No: 439096-16-9
• MF: C₂₁H₂₁F₃N₂O₃S
• MW: 438.46325469017
• CID: 5713837
• PubChem ID: 2765987
• Update Time: 2023-10-15

4-[1-(Benzenesulfonyl)ethyl]-5-ethyl-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[1-(benzenesulfonyl)ethyl]-4-ethyl-3-[[3-(trifluoromethyl)phenyl]methyl]-1H-imidazol-2-one
• 10R-0246
• 4-[1-(benzenesulfonyl)ethyl]-5-ethyl-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-imidazol-2-one
• 439096-16-9
• 5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[3-(trifluoromethyl)benzyl]-1,3-dihydro-2H-imidazol-2-one
• AKOS005076305
• 2H-Imidazol-2-one, 5-ethyl-1,3-dihydro-4-[1-(phenylsulfonyl)ethyl]-1-[[3-(trifluoromethyl)phenyl]methyl]-
• 4-[1-(Benzenesulfonyl)ethyl]-5-ethyl-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-imidazol-2-one

• Inchi： 1S/C21H21F3N2O3S/c1-3-18-19(14(2)30(28,29)17-10-5-4-6-11-17)25-20(27)26(18)13-15-8-7-9-16(12-15)21(22,23)24/h4-12,14H,3,13H2,1-2H3,(H,25,27)
• InChI Key： NJVAQBJGDGBGTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C)C1=C(CC)N(C(N1)=O)CC1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 438.12249820g/mol
• Monoisotopic Mass: 438.12249820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• pka: 11.04±0.70(Predicted)